Cas no 2034373-75-4 (N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide
• CAS No: 2034373-75-4
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5334494
• Update Time: 2025-08-05

N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)cyclohex-3-enecarboxamide
• N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]cyclohex-3-ene-1-carboxamide
• N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C18H23N3O2/c1-13-17(16-9-6-12-23-16)14(2)21(20-13)11-10-19-18(22)15-7-4-3-5-8-15/h3-4,6,9,12,15H,5,7-8,10-11H2,1-2H3,(H,19,22)
• InChI Key： PKUYDXOXOALCDS-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)NCCN1C(C)=C(C2=CC=CO2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• XLogP3: 2.5
• Topological Polar Surface Area: 60.1

Additional information on N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034373-75-4)

The compound N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034373-75-4) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and organic synthesis. Its complex structure, featuring a furan-2-yl moiety and a pyrazol-1-yl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds.

One of the key features of this compound is its cyclohex-3-ene-1-carboxamide backbone, which is known for its versatility in pharmaceutical applications. The presence of a furan ring and a dimethylpyrazole unit further enhances its chemical reactivity and binding affinity, making it a subject of ongoing studies. Recent advancements in computational chemistry and molecular docking have highlighted its potential interactions with biological targets, sparking discussions in academic and industrial circles.

In the context of current trends, the demand for heterocyclic compounds like N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide has surged due to their role in developing small-molecule therapeutics. Users frequently search for terms such as "pyrazole derivatives in drug discovery" and "furan-based bioactive molecules," reflecting the growing interest in this niche. The compound's CAS No. 2034373-75-4 is often queried in databases like PubChem and Reaxys, underscoring its relevance in modern research.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and cyclization techniques. Its molecular weight and logP value are critical parameters for researchers evaluating its pharmacokinetic properties. Moreover, the compound's solubility and stability under physiological conditions are frequently discussed topics in forums and scientific publications.

Another area of interest is the compound's potential application in agrochemicals and material science. The furan and pyrazole rings are known to contribute to the photophysical properties of materials, making them suitable for optoelectronic devices. This dual applicability in life sciences and advanced materials further elevates its significance in interdisciplinary research.

In conclusion, N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034373-75-4) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple fields. Its structural complexity and functional diversity make it a valuable subject for future studies, aligning with the broader scientific community's focus on sustainable chemistry and green synthesis.